Cas no 2241876-17-3 (2-((propan-2-yl-d7)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

2-((propan-2-yl-d7)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole structure
2241876-17-3 structure
Product Name:2-((propan-2-yl-d7)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
CAS No:2241876-17-3
MF:C12H20BNO3S
MW:276.211234092712
CID:6811159
PubChem ID:133555680
Update Time:2025-03-02

2-((propan-2-yl-d7)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(iso-Propoxy-d7)-thiazole-4-boronic acid pinacol ester
    • 2-((propan-2-yl-d7)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
    • CS-18142
    • 2241876-17-3
    • Inchi: 1S/C12H20BNO3S/c1-8(2)15-10-14-9(7-18-10)13-16-11(3,4)12(5,6)17-13/h7-8H,1-6H3/i1D3,2D3,8D
    • InChI Key: MPTSFQJYYOSKKJ-UNAVHCQLSA-N
    • SMILES: S1C(=NC(B2OC(C)(C)C(C)(C)O2)=C1)OC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 276.1696321Da
  • Monoisotopic Mass: 276.1696321Da
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8Ų
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